Cas no 105678-68-0 (1-(4-methoxyphenyl)-5-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1H-1,2,3,4-tetrazole)

1-(4-methoxyphenyl)-5-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1H-1,2,3,4-tetrazole structure
105678-68-0 structure
Product Name:1-(4-methoxyphenyl)-5-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1H-1,2,3,4-tetrazole
CAS No:105678-68-0
MF:C17H16N8O2
MW:364.36134147644
CID:1159431
PubChem ID:3093544
Update Time:2025-04-20

1-(4-methoxyphenyl)-5-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methoxyphenyl)-5-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]tetrazole
    • 1-(4-methoxyphenyl)-5-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1H-1,2,3,4-tetrazole
    • bis(1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methane
    • DTXSID30389118
    • SR-01000370004-1
    • F1682-0008
    • SR-01000370004
    • AKOS000525348
    • 105678-68-0
    • 1H-Tetrazole, 5,5'-methylenebis[1-(4-methoxyphenyl)-
    • Inchi: 1S/C17H16N8O2/c1-26-14-7-3-12(4-8-14)24-16(18-20-22-24)11-17-19-21-23-25(17)13-5-9-15(27-2)10-6-13/h3-10H,11H2,1-2H3
    • InChI Key: PCSVEUOFYVMNCD-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)N1C(CC2=NN=NN2C2C=CC(=CC=2)OC)=NN=N1

Computed Properties

  • Exact Mass: 364.13988
  • Monoisotopic Mass: 364.14
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • PSA: 105.66
  • LogP: 1.24600

1-(4-methoxyphenyl)-5-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1H-1,2,3,4-tetrazole Pricemore >>

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